Cas no 90421-95-7 ( )

• Product Name: &nbsp
• CAS No: 90421-95-7
• MF: C₂₃H₁₇NO₂
• MW: 339.386585950851
• CID: 994793
• PubChem ID: 335115
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-[N-(4-methylphenyl)-C-phenylcarbonimidoyl]indene-1,3-dione
• 90421-95-7
• 2-[(Z)-[(4-Methylphenyl)imino](phenyl)methyl]-1H-indene-1,3(2H)-dione
• DTXSID90319279
• NSC-343375
• NSC343375
•  

• Inchi： 1S/C23H17NO2/c1-15-11-13-17(14-12-15)24-21(16-7-3-2-4-8-16)20-22(25)18-9-5-6-10-19(18)23(20)26/h2-14,20H,1H3/b24-21+
• InChI Key： NYMKKVQAFTWENW-DARPEHSRSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1/C(/C1C=CC=CC=1)=N/C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 339.126
• Monoisotopic Mass: 339.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 526.2°C at 760 mmHg
• Flash Point: 215.4°C
• Refractive Index: 1.636
• PSA: 46.50000
• LogP: 4.81120